Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate

• CAS RN: 131882-05-8
• Molecular Formula: C12H7Cl2NO4
• Molecular Weight: 300.09 g/mol
• IUPAC Name: methyl 4-(3,5-dichloro-6-oxo-1,4-oxazin-2-yl)benzoate
• InChI: InChI=1S/C12H7Cl2NO4/c1-18-11(16)7-4-2-6(3-5-7)8-9(13)15-10(14)12(17)19-8/h2-5H,1H3
• InChI Key: LYQLYSPMMUWSOT-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C2=C(N=C(C(=O)O2)Cl)Cl
• synonyms: Benzoic acid, 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)-, methyl ester

Description

Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate, also known as MDOB, is a chemical compound with potential applications in scientific research. This compound belongs to the class of oxazinone derivatives and has been found to exhibit interesting biochemical and physiological effects. In

Mechanism Of Action

The mechanism of action of Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in the breakdown of neurotransmitters. This inhibition leads to an increase in the concentration of neurotransmitters in the synaptic cleft, which can enhance synaptic transmission and improve cognitive function.

Biochemical And Physiological Effects

Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate has been found to exhibit interesting biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and to exhibit anti-inflammatory activity. Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate has also been found to exhibit anticancer activity against certain types of cancer cells.

Advantages And Limitations For Lab Experiments

One advantage of using Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate in lab experiments is its potential as a chemical probe for investigating various biological pathways. It has been found to exhibit inhibitory activity against certain enzymes, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease. However, one limitation of using Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the use of Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate in scientific research. One direction is the investigation of its potential as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease. Another direction is the investigation of its potential as an anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate and its potential side effects.
Conclusion
Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate is a chemical compound with potential applications in scientific research. Its inhibitory activity against certain enzymes makes it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease. However, its potential toxicity must be carefully monitored in lab experiments. Further studies are needed to fully understand the mechanism of action of Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate can be achieved through a multistep process involving the reaction of 4-hydroxybenzoic acid with thionyl chloride to yield 4-chlorobenzoyl chloride. This intermediate is then reacted with 3,5-dichloro-2-oxo-2H-1,4-oxazin-6-amine to yield Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate has potential applications in scientific research as a chemical probe for investigating various biological pathways. It has been found to exhibit inhibitory activity against certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters. This property makes Methyl 4-(3,5-dichloro-2-oxo-2H-1,4-oxazin-6-yl)benzoate a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.